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Objective Median Median
Treatment Patient Trial Response Duration of Progression- Source
Regimen Population Phase Rate Response Free Survival
(ORR) (DOR) (PFS)
Onvansertib + 2L KRAS-mut Phase 76.9% 11.7 14.9 months [1][2]
FOLFIRI + mMCRC, Il months
Bevacizumab bevacizumab- (for all
naive (n=13) patients)
Onvansertib + 2L KRAS-mut Phase 26.4% 11.7 8.4 months [1][2]
FOLFIRI + mMCRC, all 1 months
Bevacizumab patients (n=53)
Onvansertib + 2L KRAS-mut Phase  10.0% Not 6.6 months [1][2]
FOLFIRI + mMCRC, prior Il Reported
Bevacizumab bevacizumab
(n=40)
Historical 2L mCRC Phase 5.4% (in Data not 5.7 months (in [3]
Benchmark: 1] control specific to control arm)
FOLFIRI + (TML)  arm) KRAS
Bevacizumab
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Key Experimental Details

For a clear understanding of the data, here are the methodologies from the key clinical trials cited.

Phase Il Trial of Onvansertib in Second-Line KRAS-mut mCRC

¢ ClinicalTrials.gov Identifier: NCT03829410 [1]

¢ Study Design: Multicenter, open-label, single-arm Phase Il trial.

¢ Patient Population: 53 patients with KRAS-mutated mCRC who had prior oxaliplatin-based therapy.
A key post-hoc analysis split patients by prior bevacizumab exposure [1] [2].

¢ Intervention: Onvansertib (15 mg/m? orally, days 1-5 & 15-19 of a 28-day cycle) in combination with
FOLFIRI/Bevacizumab (standard doses, days 1 & 15) until disease progression or unacceptable
toxicity [1] [2].

¢ Primary Endpoint: Investigator-assessed Objective Response Rate (ORR) per RECIST v1.1 [2].

¢ Key Secondary Endpoints: Duration of Response (DOR), Progression-Free Survival (PFS), safety,
and circulating tumor DNA (ctDNA) dynamics [1].

Historical Control Data (FOLFIRI + Bevacizumab)

The benchmark for second-line FOLFIRI with bevacizumab is derived from the Phase III TML study, which
investigated continuing bevacizumab after first-line progression. The control arm in that study (which
received FOLFIRI + bevacizumab) reported an ORR of 5.4% and a median PFS of 5.7 months, providing a

reference for the standard of care efficacy without onvansertib [3].

Mechanism of Action and Rationale for Combination

The following diagram illustrates the proposed mechanism by which onvansertib enhances the efficacy of

chemotherapy, based on translational findings from the trials.

The diagram and data together support that the combination of envansertib with FOLFIRI/bevacizumab

represents a promising therapeutic strategy, particularly for bevacizumab-naive patients.

Interpretation and Future Directions
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¢ Significance of DOR: The median DOR of 11.7 months for the onvansertib combination in the
second-line setting is notably strong. When combined with the high ORR of 76.9% in bevacizumab-
naive patients, it indicates this regimen can induce deep and sustained tumor regressions in a
population with a high unmet need [1] [2].

¢ Impact of Prior Bevacizumab: The stark efficacy difference based on prior bevacizumab exposure
is a critical finding. Translational studies suggest that prior bevacizumab may induce resistance
mechanisms, such as hypoxia pathway activation, which onvansertib may help overcome in naive
patients [1].

¢ Shift to First-Line Setting: These compelling second-line results, especially in bevacizumab-naive
patients, have driven the investigation of onvansertib into the first-line setting. Ongoing randomized
Phase Il trials (CRDF-004, NCT06106308) are evaluating FOLFOX/FOLFIRI + bevacizumab with or
without onvansertib. Early data shows a confirmed ORR of 49% with the 30mg onvansertib dose
versus 30% with standard of care alone, further supporting its promising profile [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s538149?utm_src=pdf-bulk
https://www.smolecule.com/products/s538149?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

